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Compound of Interest

Compound Name: SNT-207858

Cat. No.: B15619623

Disclaimer: As a novel research compound, specific disposal protocols for SNT-207858 have
not been officially published. The following procedures are based on established best practices
for the disposal of hazardous, pharmacologically active, and halogenated organic chemical
waste in a laboratory setting. Researchers must always consult their institution's Environmental
Health and Safety (EHS) department for specific guidance and to ensure compliance with local,
state, and federal regulations.[1][2][3]

The proper disposal of SNT-207858 is critical to ensure personnel safety and environmental
protection. Due to its nature as a biologically active and chlorinated organic molecule, it must
be treated as hazardous waste.[4] Under no circumstances should this compound be disposed
of down the drain or in regular trash.[1][5]

Key Data for Disposal Consideration

The following table summarizes the known properties of SNT-207858 that inform its disposal
requirements.
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Property Data

Implication for Disposal

Chemical Name SNT-207858

Use the full chemical name
and CAS number on all waste

labels for clear identification.

CAS Number 1104080-42-3

This unique identifier is
essential for waste tracking
and management by your
institution's EHS department
and certified waste disposal

vendors.

Molecular Formula C32H45CI4N503

The presence of chlorine
atoms classifies this compound
as a halogenated organic
waste.[6] This is a critical
factor for waste segregation,
as halogenated waste streams
often require specific disposal
methods like incineration at
higher temperatures and have

higher disposal costs.[4][7]

Potent, selective melanocortin-
Compound Type )
4 (MC-4) receptor antagonist

As a pharmacologically active
substance, SNT-207858 and
any materials contaminated
with it (e.g., personal protective
equipment, labware) must be
handled as hazardous
chemical waste to prevent
potential biological effects on
personnel and the

environment.[8]

Physical Form Solid (Assumed)

Solid waste should be
collected separately from liquid

waste.
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In the absence of a specific
Safety Data Sheet (SDS), a

Not fully characterized. )
conservative approach must

Known Hazards Assume high potency and
be taken. The compound

toxicity.
y should be handled as if it were

highly toxic.

Detailed Protocol for Disposal of SNT-207858

This protocol outlines the step-by-step process for the safe segregation, packaging, labeling,
and disposal of SNT-207858 waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

e Always handle SNT-207858 and its waste within a certified chemical fume hood.

o Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
Check glove manufacturer recommendations for compatibility with chlorinated organic
compounds.[4]

e Avoid generating dust or aerosols.

2. Waste Segregation:

e Crucially, keep halogenated organic waste separate from non-halogenated waste streams.[4]
[6][9] This is the most important step for proper disposal.

e Solid Waste:

o Collect pure SNT-207858 powder, contaminated weigh boats, and disposable labware (e.g.,
pipette tips, centrifuge tubes) in a dedicated, compatible hazardous waste container.

e The container must be a high-density polyethylene (HDPE) or other compatible plastic
container with a secure, screw-top lid.[3]

e Liquid Waste:

o If SNT-207858 is dissolved in a solvent, collect this solution in a separate, dedicated liquid
waste container clearly marked for "Halogenated Organic Waste."[10]

» Do not mix with other waste streams like acids, bases, or non-halogenated solvents.[6]

e Contaminated PPE:

» Gloves, bench paper, and other contaminated disposable items should be collected in a
separate, sealed plastic bag or container labeled as "Contaminated Solid Waste" with the
chemical name.
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3. Waste Container Labeling:

o Label all waste containers clearly and as soon as the first drop of waste is added.[4][10]
e The label must include:

e The words "Hazardous Waste."[9]

e The full chemical name: "SNT-207858."

e The CAS Number: "1104080-42-3."

¢ An indication of the contents (e.g., "Solid Waste," "Liquid Waste in [Solvent Name]").

e The approximate quantity of the waste.

e The date of accumulation.

e The name of the principal investigator and laboratory location.

4. Storage of Waste:

» Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[2][4]

e The SAA must be at or near the point of generation and under the control of laboratory
personnel.[3]

e Ensure secondary containment is used to prevent spills.

» Keep containers closed at all times, except when adding waste.[10][11]

5. Arranging for Disposal:

e Once the waste container is full or has been in storage for a designated period (typically not
exceeding 12 months, but institutional policies may be stricter), contact your institution's
Environmental Health and Safety (EHS) department to schedule a waste pickup.[2]

e Provide the EHS department with all necessary information from the waste label.

» Do not attempt to dispose of the waste through a third-party vendor yourself. All hazardous
waste disposal must be managed by the institution's certified professionals.[12]

Mandatory Visualizations
Disposal Workflow for SNT-207858
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Figure 1: SNT-207858 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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